Ethyl (Z,Z)-9,9-dibutyl-4,7,11-trioxo-3,8,10-trioxa-9-stannatetradeca-5,12-dien-14-oate

• CAS RN: 13173-04-1
• Molecular Formula: C20H32O8Sn
• Molecular Weight: 519.2 g/mol
• IUPAC Name: 4-O-[dibutyl-[(Z)-4-ethoxy-4-oxobut-2-enoyl]oxystannyl] 1-O-ethyl (Z)-but-2-enedioate
• InChI: InChI=1S/2C6H8O4.2C4H9.Sn/c2*1-2-10-6(9)4-3-5(7)8;2*1-3-4-2;/h2*3-4H,2H2,1H3,(H,7,8);2*1,3-4H2,2H3;/q;;;;+2/p-2/b2*4-3-
• InChI Key: OSGZEAQLLRZGHT-VGKOASNMSA-L
• Isomeric SMILES: CCCC[Sn](OC(=O)/C=C\C(=O)OCC)(OC(=O)/C=C\C(=O)OCC)CCCC
• SMILES: CCCC[Sn](CCCC)(OC(=O)C=CC(=O)OCC)OC(=O)C=CC(=O)OCC

Description

Ethyl (Z,Z)-9,9-dibutyl-4,7,11-trioxo-3,8,10-trioxa-9-stannatetradeca-5,12-dien-14-oate, commonly known as Stannous Octoate, is a chemical compound used extensively in various fields of scientific research. It is a clear, colorless to pale yellow liquid that is soluble in most organic solvents. Stannous Octoate is primarily used as a catalyst in the production of polyurethane foams, coatings, and adhesives. It is also used in the synthesis of various organic compounds and as a stabilizer in the production of PVC.

Mechanism of Action

Stannous Octoate acts as a catalyst in the production of polyurethane foams by initiating the reaction between diisocyanates and polyols. The reaction results in the formation of a polyurethane polymer. Stannous Octoate functions as a Lewis acid catalyst, facilitating the formation of the urethane bond by coordinating with the isocyanate group.
Biochemical and Physiological Effects:
Stannous Octoate has no known biochemical or physiological effects. It is not known to be toxic or harmful to humans or animals. However, it should be handled with care as it is a reactive chemical.

Advantages and Limitations for Lab Experiments

Stannous Octoate is an effective catalyst in the production of polyurethane foams, coatings, and adhesives. It is relatively inexpensive and easy to handle. However, it has a limited shelf life and should be stored in a cool, dry place. It is also sensitive to air and moisture and should be handled under inert conditions.

Future Directions

Stannous Octoate has the potential for further research in the field of polymer chemistry. It can be used in the synthesis of new polyurethane polymers with unique properties and applications. It can also be used in the development of new catalysts for other chemical reactions. Further research can be conducted to study the effect of Stannous Octoate on the properties of polyurethane foams, coatings, and adhesives. The use of Stannous Octoate in the production of PVC can also be explored further.

Synthesis Methods

Stannous Octoate is synthesized by the reaction of stannous chloride with 2-ethylhexanoic acid, followed by the addition of ethylene glycol and butyl alcohol. The resulting mixture is heated under reflux until the desired product is obtained. The synthesis of Stannous Octoate is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

Stannous Octoate finds extensive use in scientific research as a catalyst in the production of polyurethane foams, coatings, and adhesives. It is also used in the synthesis of various organic compounds. Stannous Octoate is an important reagent in the study of organic chemistry, especially in the field of polymer chemistry. It is used in the production of polyurethane foams, which have a wide range of applications such as insulation, cushioning, and packaging.